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Compound of Interest

Compound Name: Hexyl valerate

Cat. No.: B073682

An In-depth Technical Guide to Hexyl
Pentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexyl pentanoate, detailing its
chemical properties, synthesis, and potential relevance in scientific research and development.

Chemical Identity and Properties

Hexyl pentanoate, also known as hexyl valerate, is the ester formed from the condensation of

hexan-1-ol and pentanoic acid. It is a clear, colorless liquid and is characterized by a fruity
aroma.

Synonyms: Hexyl n-valerate, Pentanoic acid, hexyl ester, Hexyl valerate, Hexyl valerianate,
Valeric acid, hexyl ester, 1-Hexyl n-valerate.[1]

Physicochemical Data

The key quantitative properties of hexyl pentanoate are summarized in the table below for easy
reference and comparison.
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Property Value Unit

Molecular Formula C11H2202

Molecular Weight 186.29 g/mol

CAS Number 1117-59-5

Density 0.863 g/mL at 20°C
Boiling Point 224.7 °C at 760 mmHg
Melting Point -63.1 °C

Flash Point 87.78 °C

Refractive Index 1.418 -1.424 at 20°C

LogP (octanol/water) 3.8 (Calculated)

Solubility: Hexyl pentanoate is practically insoluble in water. It is expected to be soluble in
common organic solvents such as ethanol, methanol, acetone, and diethyl ether.

Chemical Structure

The chemical structure of hexyl pentanoate is depicted below.

Figure 1: Chemical Structure of Hexyl Pentanoate

Synthesis and Characterization
Experimental Protocol: Fischer-Tropsch Esterification

Hexyl pentanoate can be synthesized via the Fischer-Tropsch esterification of pentanoic acid
and hexan-1-ol using an acid catalyst.

Materials:
e Pentanoic acid
¢ Hexan-1-ol

e Concentrated sulfuric acid (catalyst)
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Anhydrous sodium sulfate
Diethyl ether
Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
equimolar amounts of pentanoic acid and hexan-1-ol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total
mass of the reactants).

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, transfer the mixture to a separatory funnel.

Dilute the mixture with diethyl ether and wash sequentially with water, saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude hexyl pentanoate.

The product can be further purified by fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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